Cas no 2229624-97-7 (2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine
• CAS No: 2229624-97-7
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6494255
• PubChem ID: 165675202
• Update Time: 2025-05-30

2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine
• EN300-1973383
• 2229624-97-7

• Inchi： 1S/C12H15F2NO/c1-12(15,11(13)14)10-3-2-9-7-16-5-4-8(9)6-10/h2-3,6,11H,4-5,7,15H2,1H3
• InChI Key： YNLYATGPMDENDA-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC2COCCC=2C=1)N)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine (CAS No. 2229624-97-7)

2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine (CAS No. 2229624-97-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 3,4-dihydro-1H-2-benzopyran moiety and a 1,1-difluoropropan-2-amine group. These structural elements contribute to its potential therapeutic applications and biological activities.

The 3,4-dihydro-1H-2-benzopyran moiety is a common scaffold found in various natural products and synthetic compounds with diverse biological activities. This scaffold is known for its ability to modulate various biological pathways, including those involved in neurodegenerative diseases and cancer. The presence of the 1,1-difluoropropan-2-amine group further enhances the compound's pharmacological properties by improving its metabolic stability and bioavailability.

Recent studies have shown that 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine exhibits promising activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are a class of drugs commonly used to treat depression and anxiety disorders. The unique structure of this compound allows it to selectively bind to serotonin transporters, thereby increasing the levels of serotonin in the synaptic cleft and potentially improving mood and cognitive function.

In addition to its SSRI activity, 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amine have been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it has been found to have low toxicity and minimal side effects in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,4-dihydro-1H-2-benzopyran-6-yl)-1,1-difluoropropan-2-amnine in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. Phase II trials are expected to provide more detailed insights into its therapeutic potential for various conditions.

The synthesis of 2-(3,4-dihydro-1H-2-benzopyran-6-y)-l,-difluoropropan--amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the 3,4-dihydro-lH--benzopyran scaffold through a series of reactions involving aromatic substitution and reduction steps. The subsequent introduction of the -difluoropropan--amine group is achieved through nucleophilic substitution or other appropriate synthetic methods.

In conclusion, -(3,-dihydro-lH--benzopyran--yl)--,-difluoropropan--amine (CAS No. 000000000) represents a promising candidate for the development of new therapeutic agents. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.